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Compound of Interest

Compound Name: 3-Nonene

Cat. No.: B053289 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of trans-

3-Nonene. The document is intended for researchers, scientists, and professionals in drug

development who require accurate and detailed information on this compound. All quantitative

data is summarized for clarity, and detailed experimental methodologies are provided for the

determination of its boiling point.

Core Physical Properties of trans-3-Nonene
trans-3-Nonene, with the CAS number 20063-77-8, is an alkene with the molecular formula

C9H18.[1][2][3] Its physical characteristics are crucial for its handling, application, and analysis

in a laboratory setting.
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Property Value Notes

Boiling Point 147 °C[4]
at standard atmospheric

pressure

Density 0.734 g/mL at 25 °C[1][2][5][6][7]

Refractive Index 1.419 at 20 °C[1][2][5][6][7]

Melting Point -89.14 °C (estimated)[1][2][5]

Flash Point 90 °F (32.2 °C) [1][2][5]

Vapor Pressure 6.06 mmHg at 25 °C[1]

Molecular Weight 126.24 g/mol [8]

Molecular Formula C9H18 [3]

Experimental Protocols for Boiling Point
Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[9] For a compound like trans-3-Nonene, several standard laboratory methods can be

employed for accurate determination.

1. Simple Distillation Method

This method is suitable when a relatively larger sample volume (at least 5 mL) is available.[9]

[10]

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

Procedure:

Place approximately 5-10 mL of trans-3-Nonene into the distillation flask along with a few

boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask to accurately measure the temperature of the
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vapor.

Begin heating the flask gently.

Record the temperature when the liquid begins to boil and the vapor temperature

stabilizes. This stable temperature reading, during active distillation, is the boiling point.

[10]

It is also recommended to record the ambient barometric pressure as the boiling point is

pressure-dependent.[9]

2. Thiele Tube Method

This micro-method is ideal when only a small amount of the substance is available (less than

0.5 mL).[10]

Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube, rubber

band, heating source.

Procedure:

Seal one end of a capillary tube using a flame.

Attach a small test tube containing 0.2-0.3 mL of trans-3-Nonene to a thermometer using

a rubber band. The bottom of the test tube should be aligned with the thermometer bulb.

Place the sealed capillary tube (sealed end up) into the test tube.

Insert the entire assembly into the Thiele tube, which is filled with a high-boiling point liquid

such as mineral oil.

Gently heat the side arm of the Thiele tube.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Stop heating when a steady stream of bubbles is observed.
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The boiling point is the temperature at which the liquid just begins to enter the capillary

tube as the apparatus cools.[10]

Visualizing Experimental Workflow
The following diagram illustrates the logical workflow for determining the boiling point of trans-

3-Nonene using the Thiele Tube method.
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Workflow for Boiling Point Determination (Thiele Tube Method)

Start

Prepare Sample:
- Add ~0.3 mL trans-3-Nonene to Durham tube

- Insert inverted sealed capillary tube

Assemble Apparatus:
- Attach tube to thermometer

- Place in Thiele tube

Heat Thiele Tube Gently

Observe Bubbles:
Wait for a continuous stream from capillary

Heating

Stop Heating and Allow to Cool

Bubbles are steady

Record Temperature:
Note the temperature when liquid enters the capillary

Cooling

End: Boiling Point Determined

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b053289?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/dictionary/en/20063-92-7.html
https://www.echemi.com/products/pid_Seven20486-trans-3-nonene.html
https://wap.guidechem.com/encyclopedia/trans-3-nonene-dic435236.html
https://en.wikipedia.org/wiki/Nonene
https://www.chembk.com/en/chem/3-NONENE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0252320.htm
https://www.chemsrc.com/en/cas/20063-77-8_244339.html
https://pubchem.ncbi.nlm.nih.gov/compound/5364445
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b053289#physical-properties-of-trans-3-nonene-including-boiling-point
https://www.benchchem.com/product/b053289#physical-properties-of-trans-3-nonene-including-boiling-point
https://www.benchchem.com/product/b053289#physical-properties-of-trans-3-nonene-including-boiling-point
https://www.benchchem.com/product/b053289#physical-properties-of-trans-3-nonene-including-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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